Cas no 2172198-57-9 ((2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine)
(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties
Names and Identifiers
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- (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine
- EN300-1290376
- (2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine
- 2172198-57-9
-
- Inchi: 1S/C11H15NOS/c1-3-5-12-6-8-14-9-11-10(2)4-7-13-11/h1,4,7,12H,5-6,8-9H2,2H3
- InChI Key: FQUIXANNWUCIOX-UHFFFAOYSA-N
- SMILES: S(CCNCC#C)CC1=C(C)C=CO1
Computed Properties
- Exact Mass: 209.08743528g/mol
- Monoisotopic Mass: 209.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.5Ų
(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290376-1.0g |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1290376-50mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 50mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1290376-100mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 100mg |
$1183.0 | 2023-10-01 | ||
| Enamine | EN300-1290376-250mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 250mg |
$1235.0 | 2023-10-01 | ||
| Enamine | EN300-1290376-500mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 500mg |
$1289.0 | 2023-10-01 | ||
| Enamine | EN300-1290376-1000mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 1000mg |
$1343.0 | 2023-10-01 | ||
| Enamine | EN300-1290376-2500mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 2500mg |
$2631.0 | 2023-10-01 | ||
| Enamine | EN300-1290376-5000mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 5000mg |
$3894.0 | 2023-10-01 | ||
| Enamine | EN300-1290376-10000mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(prop-2-yn-1-yl)amine |
2172198-57-9 | 10000mg |
$5774.0 | 2023-10-01 |
(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine
Chemical Compound CAS No. 2172198-57-9: (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine
The compound with CAS number 2172198-57-9, known as (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine, is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its sulfur-containing functional group, which plays a significant role in its chemical reactivity and potential uses.
Chemical Structure and Properties
The molecular structure of (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(prop-2-yn-1-yl)amine consists of a furan ring substituted with a methyl group at the 3-position, a methylsulfanyl group attached to the 2-position of the furan, and an ethyl chain that terminates in an amine group. The presence of the propargyl group (propargyl amine) introduces additional reactivity, making this compound versatile in synthetic chemistry.
Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their potential as bioactive agents. The sulfur atom in the methylsulfanyl group contributes to the molecule's ability to form hydrogen bonds and participate in various biochemical interactions, which is crucial for its pharmacological activity.
Synthesis and Applications
The synthesis of this compound involves multi-step reactions, typically starting from furan derivatives and proceeding through functional group transformations. Researchers have explored various synthetic pathways to optimize the yield and purity of (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propargyl)amine, ensuring scalability for industrial applications.
In terms of applications, this compound has shown promise in the field of drug discovery. Its unique structure allows it to act as a scaffold for designing bioactive molecules with potential anti-inflammatory, antioxidant, or antimicrobial properties. Recent studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, making it a candidate for further exploration in therapeutic development.
Additionally, the compound's reactivity makes it valuable in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo nucleophilic substitution reactions and participate in click chemistry has been leveraged in the development of novel materials and polymers.
Safety and Handling
As with any chemical compound, proper handling and safety precautions are essential when working with (2-{(3-methylfuran-2-y l)methylsulfanyl}ethyl)(propargyl)amine. Researchers are advised to follow standard laboratory protocols to minimize exposure risks and ensure compliance with safety regulations.
Conclusion
The compound (2-{(3-methylfuran - yl)methylsulfanyl}ethyl)(propargyl)amine (CAS No. 2172198 -57 -9) represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role as a bioactive scaffold and synthetic intermediate underscores its importance in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of chemical innovation.
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